{[1-(4-methylphenyl)ethyl]carbamoyl}methyl 2-chlorobenzoate

Specification

• CAS No.: 1241985-17-0
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8
• IUPAC Name: [2-[1-(4-methylphenyl)ethylamino]-2-oxoethyl] 2-chlorobenzoate
• Standard InChI: InChI=1S/C18H18ClNO3/c1-12-7-9-14(10-8-12)13(2)20-17(21)11-23-18(22)15-5-3-4-6-16(15)19/h3-10,13H,11H2,1-2H3,(H,20,21)
• Standard InChI Key: GKRRHSCALJEQGR-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(C)NC(=O)COC(=O)C2=CC=CC=C2Cl

Introduction

Potential Applications

Compounds with carbamoyl and benzoate functionalities often have applications in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis. For instance:

• Pharmaceuticals: Carbamoyl groups are found in various drugs, contributing to their biological activity.

• Agrochemicals: Benzoate derivatives are used in pesticides and herbicides due to their biological activity.

Research Findings

While specific research findings on {[1-(4-methylphenyl)ethyl]carbamoyl}methyl 2-chlorobenzoate are not available, studies on similar compounds provide insights into potential areas of interest:

• Biological Activity: Compounds with similar structures may exhibit biological activity, such as enzyme inhibition or receptor binding, which could be explored through bioassays and molecular modeling.

• Chemical Stability: The stability of such compounds under various conditions (e.g., pH, temperature) is crucial for their handling and storage.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table to outline potential properties and applications:

Property/Application	Description
Molecular Formula	Not specified
Synthesis Method	Carbamoylation and esterification
Physical Properties	Melting point, solubility, stability
Biological Activity	Potential enzyme inhibition or receptor binding
Chemical Stability	Stability under pH and temperature variations